4,5-dichloro-N-(3,4-dimethoxyphenyl)-3-isothiazolecarboxamide

• IUPAC Name: 4,5-dichloro-N-(3,4-dimethoxyphenyl)-1,2-thiazole-3-carboxamide
• InChI: InChI=1S/C12H10Cl2N2O3S/c1-18-7-4-3-6(5-8(7)19-2)15-12(17)10-9(13)11(14)20-16-10/h3-5H,1-2H3,(H,15,17)
• InChI Key: NULNJAJPTMCOFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=NSC(=C2Cl)Cl)OC
• Molecular Formula: C12H10Cl2N2O3S
• Molecular Weight: 333.2 g/mol

Description

4,5-dichloro-N-(3,4-dimethoxyphenyl)-3-isothiazolecarboxamide, commonly known as DMTI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMTI is a synthetic compound that is widely used in the pharmaceutical industry as a drug discovery tool, and its unique properties make it an ideal candidate for various research applications.

Mechanism of Action

The mechanism of action of DMTI involves the inhibition of various enzymes and proteins, including proteases and kinases. DMTI binds to the active site of these enzymes, preventing them from carrying out their normal functions. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific enzyme or protein being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMTI are varied and depend on the specific enzyme or protein being targeted. DMTI has been shown to inhibit the growth of various bacteria, making it a potential candidate for the development of new antibiotics. It has also been shown to inhibit the activity of various proteases and kinases, which are involved in a variety of cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTI in lab experiments is its ability to inhibit the activity of specific enzymes and proteins. This makes it a valuable tool for studying the function of these molecules in various biological processes. However, one limitation of using DMTI is that it can also inhibit the activity of non-targeted enzymes and proteins, leading to unintended effects.

Future Directions

There are several potential future directions for the use of DMTI in scientific research. One direction is the development of new antibiotics based on DMTI's ability to inhibit bacterial growth. Another direction is the use of DMTI in the development of new cancer treatments, as it has been shown to inhibit the activity of various kinases that are involved in cancer cell growth. Additionally, DMTI could be used to study the function of specific enzymes and proteins in various biological processes, leading to a better understanding of these processes and potential new drug targets.

Synthesis Methods

The synthesis of DMTI involves the reaction of 3,4-dimethoxyaniline with thionyl chloride to form 3,4-dimethoxyphenyl isothiocyanate, which is then reacted with 4,5-dichloro-1,2-dithiol-3-one to form DMTI. The synthesis of DMTI is a relatively simple process, and the compound can be produced in large quantities with high purity.

Scientific Research Applications

DMTI has been extensively used in the field of medicinal chemistry as a drug discovery tool. It has been shown to inhibit the activity of various enzymes and proteins, making it a potential candidate for the development of new drugs. DMTI has also been used in the development of new antibiotics, as it has been shown to inhibit the growth of various bacteria.